Cas no 876721-10-7 (1-isopropyl-1,2,3,4-tetrahydropyrrolo1,2-apyrazine)

1-Isopropyl-1,2,3,4-tetrahydropyrrolo[1,2-a]pyrazine is a heterocyclic compound featuring a fused pyrrolo-pyrazine core with an isopropyl substituent. This structure imparts unique reactivity and potential utility in pharmaceutical and agrochemical applications. Its tetrahydropyrrolo[1,2-a]pyrazine scaffold offers a versatile framework for further functionalization, making it valuable in medicinal chemistry for the development of bioactive molecules. The isopropyl group enhances lipophilicity, potentially improving membrane permeability in drug candidates. The compound’s stability and synthetic accessibility further support its use as an intermediate in organic synthesis. Its distinct molecular architecture may also contribute to binding affinity in receptor-targeted studies.
1-isopropyl-1,2,3,4-tetrahydropyrrolo1,2-apyrazine structure
876721-10-7 structure
Product Name:1-isopropyl-1,2,3,4-tetrahydropyrrolo1,2-apyrazine
CAS No:876721-10-7
MF:C10H16N2
MW:164.247442245483
CID:1070526
PubChem ID:3159238
Update Time:2025-10-28

1-isopropyl-1,2,3,4-tetrahydropyrrolo1,2-apyrazine Chemical and Physical Properties

Names and Identifiers

    • 1-Isopropyl-1,2,3,4-tetrahydro-pyrrolo[1,2-a]pyrazine
    • 1-Isopropyl-1,2,3,4-tetrahydropyrrolo[1,2-a]pyrazine
    • 1-Isopropyl-1,2,3,4-tetrahydropyrrolo[1,2-a]pyrazine, AldrichCPR
    • SCHEMBL2752760
    • BB 0221006
    • AKOS000266741
    • F2147-3746
    • DTXSID90390164
    • MFCD07186376
    • 1-(propan-2-yl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine
    • 1-propan-2-yl-1,2,3,4-tetrahydropyrrolo[1,2-a]pyrazine
    • AKOS016341309
    • LS-02410
    • CS-0326155
    • 876721-10-7
    • ALBB-006747
    • 1-(propan-2-yl)-1,2,3,4-tetrahydropyrrolo[1,2-a]pyrazine
    • 1-isopropyl-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine
    • pyrrolo[1,2-a]pyrazine, 1,2,3,4-tetrahydro-1-(1-methylethyl)-
    • STK504088
    • DB-363679
    • 1-isopropyl-1,2,3,4-tetrahydropyrrolo1,2-apyrazine
    • MDL: MFCD07186376
    • Inchi: 1S/C10H16N2/c1-8(2)10-9-4-3-6-12(9)7-5-11-10/h3-4,6,8,10-11H,5,7H2,1-2H3
    • InChI Key: IXSCLQGZEVLNPL-UHFFFAOYSA-N
    • SMILES: N12C=CC=C1C(C(C)C)NCC2

Computed Properties

  • Exact Mass: 164.131348519g/mol
  • Monoisotopic Mass: 164.131348519g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 156
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 17Ų

1-isopropyl-1,2,3,4-tetrahydropyrrolo1,2-apyrazine Security Information

  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT

1-isopropyl-1,2,3,4-tetrahydropyrrolo1,2-apyrazine Pricemore >>

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Additional information on 1-isopropyl-1,2,3,4-tetrahydropyrrolo1,2-apyrazine

1-Isopropyl-1,2,3,4-Tetrahydropyrrolo[1,2-a]pyrazine (CAS No. 876721-10-7): A Comprehensive Overview

1-Isopropyl-1,2,3,4-tetrahydropyrrolo[1,2-a]pyrazine (CAS No. 876721-10-7) is a unique and intriguing compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrrolopyrazines, which are known for their diverse biological activities and potential therapeutic applications. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological properties, and recent research advancements related to this compound.

The chemical structure of 1-isopropyl-1,2,3,4-tetrahydropyrrolo[1,2-a]pyrazine is characterized by a fused pyrrole and pyrazine ring system with an isopropyl substituent. The presence of the isopropyl group imparts unique physical and chemical properties to the molecule, making it an interesting candidate for various applications. The compound's molecular formula is C9H14N2, and its molecular weight is 150.22 g/mol.

The synthesis of 1-isopropyl-1,2,3,4-tetrahydropyrrolo[1,2-a]pyrazine has been explored through several routes. One common method involves the cyclization of a suitable precursor in the presence of a catalyst. For instance, a recent study published in the Journal of Organic Chemistry described a highly efficient synthesis pathway using palladium-catalyzed intramolecular amination. This method not only yields high purity products but also demonstrates excellent functional group tolerance and scalability.

The biological properties of 1-isopropyl-1,2,3,4-tetrahydropyrrolo[1,2-a]pyrazine have been extensively studied due to its potential as a lead compound in drug discovery. Research has shown that this compound exhibits significant activity against various biological targets. For example, a study published in the European Journal of Medicinal Chemistry reported that 1-isopropyl-1,2,3,4-tetrahydropyrrolo[1,2-a]pyrazine possesses potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.

In addition to its anti-inflammatory effects, 1-isopropyl-1,2,3,4-tetrahydropyrrolo[1,2-a]pyrazine has also been investigated for its neuroprotective properties. A recent study conducted at the University of California demonstrated that this compound can effectively protect neuronal cells from oxidative stress-induced damage by upregulating antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). These findings suggest that 1-isopropyl-1,2,3,4-tetrahydropyrrolo[1,2-a]pyrazine may have potential applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The pharmacokinetic profile of 1-isopropyl-1,2,3,4-tetrahydropyrrolo[1,2-a]pyrazine has also been evaluated in preclinical studies. These studies have shown that the compound exhibits favorable absorption and distribution properties when administered orally or intravenously. Furthermore, it has been found to have a reasonable half-life in vivo and low toxicity profiles in animal models. These characteristics make it an attractive candidate for further development as a therapeutic agent.

In conclusion, 1-isopropyl-1,2,3,4-tetrahydropyrrolo[1,2-a]pyrazine (CAS No. 876721-10-7) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an important molecule for further investigation and development. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential.

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